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Compound of Interest

Compound Name: 2-Bromo-4-methoxybenzonitrile

CAS No.: 140860-51-1

Cat. No.: B121712

Get Quote

Introduction

2-Bromo-4-methoxybenzonitrile is a valuable building block in organic synthesis, particularly

in the development of pharmaceutical and agrochemical compounds. Its substituted aromatic

structure allows for a variety of chemical transformations, making it a key intermediate in the

synthesis of more complex molecules. This document provides a detailed protocol for the

synthesis of 2-Bromo-4-methoxybenzonitrile, primarily focusing on the Sandmeyer reaction,

a reliable method for introducing a bromo group onto an aromatic ring.

Principle

The synthesis of 2-Bromo-4-methoxybenzonitrile can be effectively achieved via a

Sandmeyer reaction.[1][2] This reaction involves the diazotization of an aromatic amine, in this

case, 2-amino-4-methoxybenzonitrile, followed by the substitution of the diazonium group with

a bromide ion using a copper(I) bromide catalyst. The Sandmeyer reaction is a versatile

method for the introduction of various functional groups onto an aromatic ring and is known for

its reliability and good yields.[3][4] An alternative approach involves the direct bromination of 4-

methoxybenzonitrile.
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Experimental Protocol: Sandmeyer Reaction
This protocol is adapted from a similar synthesis of 2-Bromo-4-methylbenzonitrile.[5][6]

Materials and Reagents

Reagent/Material Grade Supplier

2-Amino-4-methoxybenzonitrile Reagent Commercially Available

Hydrobromic acid (48%) ACS Reagent Commercially Available

Sodium nitrite ACS Reagent Commercially Available

Copper(I) bromide Reagent Commercially Available

Dichloromethane HPLC Grade Commercially Available

Sodium bicarbonate ACS Reagent Commercially Available

Anhydrous magnesium sulfate ACS Reagent Commercially Available

Deionized water --- ---

Ice --- ---

Equipment

Round-bottom flask (250 mL)

Magnetic stirrer and stir bar

Dropping funnel

Thermometer

Ice bath

Separatory funnel

Rotary evaporator
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Standard laboratory glassware

Procedure

Diazotization of 2-Amino-4-methoxybenzonitrile:

In a 250 mL round-bottom flask, dissolve 2-amino-4-methoxybenzonitrile (e.g., 10 g, 67.5

mmol) in a mixture of hydrobromic acid (48%, e.g., 40 mL) and water (e.g., 40 mL).

Cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

Slowly add a solution of sodium nitrite (e.g., 5.1 g, 73.9 mmol) in water (e.g., 15 mL)

dropwise via a dropping funnel. Maintain the temperature between 0-5 °C throughout the

addition.

After the addition is complete, stir the resulting diazonium salt solution for an additional 30

minutes at 0-5 °C.

Sandmeyer Reaction:

In a separate flask, prepare a solution of copper(I) bromide (e.g., 10.6 g, 73.9 mmol) in

hydrobromic acid (48%, e.g., 20 mL).

Cool the copper(I) bromide solution in an ice bath.

Slowly add the cold diazonium salt solution to the stirred copper(I) bromide solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to 50-60 °C for 1 hour, or until the evolution of nitrogen gas ceases.

Work-up and Purification:

Cool the reaction mixture to room temperature and extract the product with

dichloromethane (3 x 50 mL).

Combine the organic extracts and wash with deionized water (50 mL), followed by a

saturated sodium bicarbonate solution (50 mL), and finally with brine (50 mL).
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Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

The crude 2-Bromo-4-methoxybenzonitrile can be further purified by recrystallization

from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica

gel.

Data Presentation

Reactant/Prod
uct

Molecular
Weight ( g/mol
)

Amount (g) Moles (mmol) Yield (%)

2-Amino-4-

methoxybenzonit

rile

148.16 10 67.5 ---

Sodium nitrite 69.00 5.1 73.9 ---

Copper(I)

bromide
143.45 10.6 73.9 ---

2-Bromo-4-

methoxybenzonit

rile

212.04
Theoretical:

14.31
Theoretical: 67.5 Actual: TBD

Visualization of the Synthesis Workflow

2-Amino-4-methoxybenzonitrile NaNO2, HBr
0-5 °C Diazonium Salt Intermediate CuBr 2-Bromo-4-methoxybenzonitrileDiazotization Sandmeyer Reaction

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Bromo-4-methoxybenzonitrile.
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Safety Precautions

Handle all chemicals with appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat.

The diazotization reaction should be performed in a well-ventilated fume hood as diazonium

salts can be explosive when isolated and dry.

Nitrogen gas is evolved during the Sandmeyer reaction; ensure adequate ventilation.

Hydrobromic acid is corrosive and should be handled with care.

Dichloromethane is a volatile and potentially carcinogenic solvent; handle it in a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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